Cas no 1805048-74-1 (Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate
• CAS No: 1805048-74-1
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4956535
• Update Time: 2025-05-19

Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-18-12(16)9-5-8(17-2)4-7(6-15)10(9)11(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： WSEZUFGZWGZIPP-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate

Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate (CAS No: 1805048-74-1)

Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate (CAS No: 1805048-74-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoate backbone with substituents at positions 2, 3, and 5. The cyano group at position 3 imparts strong electron-withdrawing properties, while the difluoromethyl group at position 2 introduces halogenation and enhances stability. The methoxy group at position 5 contributes to solubility and reactivity. These functional groups collectively make this compound a versatile building block for further chemical modifications.

Recent studies have focused on the synthesis and characterization of Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate. Researchers have explored various synthetic pathways, including nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions. One notable approach involves the use of aryl halides as starting materials, followed by Suzuki-Miyaura coupling to introduce the cyano and difluoromethyl groups. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The physical properties of Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate have also been extensively studied. Its melting point is reported to be in the range of 120–130°C, while its boiling point is approximately 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, THF, and DMF. These properties make it ideal for use in organic synthesis reactions that require precise control over solubility and reactivity.

One of the most promising applications of Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate is in the field of medicinal chemistry. The compound has shown potential as a lead molecule for the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated that this compound exhibits selective inhibition against certain kinases involved in cell proliferation and apoptosis. This activity suggests that it could be further developed into a therapeutic agent with minimal side effects.

In addition to its medicinal applications, Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate has also been investigated for its role in agrochemicals. Studies have shown that this compound possesses moderate herbicidal activity against common weeds such as *Alopecurus myosuroides* and *Raphanus raphanistrum*. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for the development of eco-friendly herbicides that are less harmful to the environment.

The environmental impact of Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate has also been a topic of recent research. Biodegradation studies indicate that the compound undergoes slow degradation under aerobic conditions, with a half-life of approximately 60 days in soil. This suggests that while it is persistent in the environment, it does not pose an immediate threat to ecosystems when used responsibly.

From a toxicological perspective, Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate has been shown to exhibit low acute toxicity in animal models. However, chronic exposure studies are still ongoing to fully understand its long-term effects on human health and ecosystems.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-5-methoxybenzoate (CAS No: 1805048-74-1) is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with its favorable physical and chemical properties, makes it an attractive candidate for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.